Cas no 952566-04-0 (Imidazo[1,2-a]pyridine-7-carbonitrile)

Imidazo[1,2-a]pyridine-7-carbonitrile is a heterocyclic organic compound featuring a fused imidazole and pyridine ring system with a nitrile functional group at the 7-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. Its electron-deficient pyridine core and reactive nitrile group enable diverse functionalization, making it valuable for constructing complex scaffolds. The compound exhibits favorable stability and solubility properties, facilitating its use in cross-coupling reactions and nucleophilic substitutions. Its well-defined reactivity profile supports efficient derivatization, enhancing its utility in medicinal chemistry for developing targeted therapeutics.

Imidazo[1,2-a]pyridine-7-carbonitrile structure

952566-04-0 structure

Product Name:Imidazo[1,2-a]pyridine-7-carbonitrile

CAS No:952566-04-0

MF:C₈H₅N₃

MW:143.145400762558

MDL:MFCD09994633

CID:1095566

PubChem ID:55267408

Update Time:2025-06-07

Imidazo[1,2-a]pyridine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

- Imidazo[1,2-a]pyridine-7-carbonitrile
- SCHEMBL260041
- CS-0037069
- DB-297656
- KIYOXVPZRXLLDR-UHFFFAOYSA-N
- SY098805
- BG-0205
- EN300-106912
- 952566-04-0
- IMidazo[1,2-a]pyridine-7-...
- DTXSID70717193
- MFCD09994633
- CNB56604
- PB19076
- AKOS006313246
- MDL： MFCD09994633
- Inchi： 1S/C8H5N3/c9-6-7-1-3-11-4-2-10-8(11)5-7/h1-5H
- InChI Key： KIYOXVPZRXLLDR-UHFFFAOYSA-N
- SMILES： N#CC1=CC2N(C=CN=2)C=C1

Computed Properties

Exact Mass: 143.048347172g/mol
Monoisotopic Mass: 143.048347172g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 41.1Å²

Experimental Properties

Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (1.9 g/l) (25 º C),

Imidazo[1,2-a]pyridine-7-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I706918-10mg	Imidazo[1,2-a]pyridine-7-carbonitrile	952566-04-0		10mg	$ 50.00	2022-06-04
TRC	I706918-50mg	Imidazo[1,2-a]pyridine-7-carbonitrile	952566-04-0		50mg	$ 115.00	2022-06-04
TRC	I706918-100mg	Imidazo[1,2-a]pyridine-7-carbonitrile	952566-04-0		100mg	$ 160.00	2022-06-04
Chemenu	CM109194-1g	imidazo[1,2-a]pyridine-7-carbonitrile	952566-04-0	95+%	1g	$666	2021-08-06
Chemenu	CM109194-5g	imidazo[1,2-a]pyridine-7-carbonitrile	952566-04-0	95+%	5g	$1733	2021-08-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I178487-1g	Imidazo[1,2-a]pyridine-7-carbonitrile	952566-04-0	97%	1g	¥5253.90	2023-09-02
Alichem	A029185495-1g	Imidazo[1,2-a]pyridine-7-carbonitrile	952566-04-0	95%	1g	$386.88	2023-08-31
Alichem	A029185495-5g	Imidazo[1,2-a]pyridine-7-carbonitrile	952566-04-0	95%	5g	$1150.51	2023-08-31
Apollo Scientific	OR303944-250mg	Imidazo[1,2-a]pyridine-7-carbonitrile	952566-04-0	98%	250mg	£124.00	2024-05-23
Apollo Scientific	OR303944-1g	Imidazo[1,2-a]pyridine-7-carbonitrile	952566-04-0	98%	1g	£75.00	2025-02-20

Imidazo[1,2-a]pyridine-7-carbonitrile Production Method

Production Method 1

42182-27-4

952566-04-0

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Ethanol , Water ; rt; 18 h, 80 °C; 80 °C → rt

Reference

: Preparation of bicyclic heterocyclic compounds as antitumor agents

, World Intellectual Property Organization, , ,

Production Method 2

952566-04-0

Reaction Conditions

Reference

: Imidazole derivatives as IRAK and FLT3 inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

4532-25-6

952566-04-0

Reaction Conditions

1.1 Reagents: Zinc Catalysts: 4-(Dimethylamino)pyridine , Nickel chloride hexahydrate , 1,1-Bis(diphenylphosphino)ferrocene Solvents: Acetonitrile ; 4 h, 80 °C

Reference

: Method for preparing aromatic nitrile or heteroaromatic nitrile compound

, China, , ,

Production Method 4

4532-25-6

952566-04-0

Reaction Conditions

1.1 Reagents: 4-(Dimethylamino)pyridine Catalysts: Zinc , Nickel dichloride , 1,1-Bis(diphenylphosphino)ferrocene Solvents: Acetonitrile ; 4.0 h, 80 °C; 80 °C → rt

Reference

: General and Mild Nickel-Catalyzed Cyanation of Aryl/Heteroaryl Chlorides with Zn(CN)2: Key Roles of DMAP

Zhang, Xingjie; Xia, Aiyou; Chen, Haoyi; Liu, Yuanhong, Organic Letters, 2017, 19(8), 2118-2121

Production Method 5

42182-27-4

952566-04-0

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Ethanol ; 12 h, 80 °C

Reference

: Preparation of bicyclic nitrogen-containing heterocycles as salt inducible kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 6

1036990-69-8

952566-04-0

Reaction Conditions

1.1 Reagents: Triethylamine , Trifluoroacetic anhydride Solvents: Dichloromethane ; rt; 2 h, rt

Reference

: Imidazopyridine derivatives as inhibitors of receptor tyrosine kinases and their preparation and use in the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 7

1036990-69-8

952566-04-0

Reaction Conditions

1.1 Reagents: Triethylamine , Trifluoroacetic anhydride Solvents: Dichloromethane ; rt; 2 h, rt

Reference

: Preparation of bicyclic heterocyclic compounds as FGFR inhibitors

, World Intellectual Property Organization, , ,

Imidazo[1,2-a]pyridine-7-carbonitrile Raw materials

Imidazo[1,2-a]pyridine-7-carbonitrile Preparation Products

Imidazo[1,2-a]pyridine-7-carbonitrile (952566-04-0)

Imidazo[1,2-a]pyridine-7-carbonitrile Related Literature

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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
2. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
3. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
4. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
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